Cas no 296273-25-1 (1H-Benzimidazole, 2-[[(4-bromophenyl)methyl]thio]-)

1H-Benzimidazole, 2-[[(4-bromophenyl)methyl]thio]- structure
296273-25-1 structure
Product Name:1H-Benzimidazole, 2-[[(4-bromophenyl)methyl]thio]-
CAS No:296273-25-1
MF:C14H11BrN2S
MW:319.219540834427
CID:1438832
PubChem ID:680803
Update Time:2025-04-20

1H-Benzimidazole, 2-[[(4-bromophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 2-[[(4-bromophenyl)methyl]thio]-
    • 2-[(4-bromophenyl)methylsulfanyl]-1H-benzimidazole
    • 2-[(4-bromobenzyl)sulfanyl]-1H-benzimidazole
    • CCG-110761
    • AI-204/31718039
    • 296273-25-1
    • 2-((4-Bromobenzyl)thio)-1h-benzo[d]imidazole
    • HS-8512
    • UPCMLD0ENAT0507-2099:001
    • Z19650417
    • AKOS000275731
    • 2-{[(4-bromophenyl)methyl]sulfanyl}-1H-1,3-benzodiazole
    • STK386434
    • DTXSID10350487
    • CS-0270473
    • Inchi: 1S/C14H11BrN2S/c15-11-7-5-10(6-8-11)9-18-14-16-12-3-1-2-4-13(12)17-14/h1-8H,9H2,(H,16,17)
    • InChI Key: SSZXTFFESFXOKA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CSC1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 316.9749
  • Monoisotopic Mass: 317.98263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 25.78
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